Cas no 41983-91-9 (Glabranin (flavonoid))

• Product Name: Glabranin (flavonoid)
• CAS No: 41983-91-9
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 329705
• PubChem ID: 124049
• Update Time: 2025-04-19

Glabranin (flavonoid) Chemical and Physical Properties

Names and Identifiers

• Glabranin (flavonoid)
• Glabranin
• [ "5", "7-Dihydroxy-8-prenylflavanone" ]
• 8-dimethylallylpinocembrin
• 41983-91-9
• (2S)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• HY-N3942
• CHEBI:5368
• SCHEMBL320136
• NCGC00017206-02
• (2S)-5,7-dihydroxy-8-(3-methylbut-2-enyl)-2-phenyl-chroman-4-one
• C09752
• (2S)-5,7-dihydroxy-8-(3-methylbut-2-enyl)-2-phenyl-2,3-dihydrochromen-4-one
• NCGC00017206-01
• HMS1539M05
• Q27106734
• 8-Prenylpinocembrin
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-, (2S)-
• (2S)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• MS-24833
• AKOS001737904
• BDBM26663
• NCGC00142379-01
• Glabranine
• XP161632
• SR-01000530493-1
• CS-0024491
• SR-01000530493
• TNP00074
• DTXSID00194796
• TimTec1_002029
• (S)-2,3-Dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-4H-1-benzopyran-4-one
• CHEMBL253998
• BRD-K83252656-001-01-7
• LMPK12140164
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-2-phenyl-, (S)-
• 5
• 5,7-Dihydroxy-8-prenylflavanone; (S)-form
• 5,7-dihydroxy-6-prenylflavanone
• DA-53567
• STL564423
• (2s)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2-phenyl-2,3-dihydro-4h-chromen-4-one
• G13063

• Inchi： 1S/C20H20O4/c1-12(2)8-9-14-15(21)10-16(22)19-17(23)11-18(24-20(14)19)13-6-4-3-5-7-13/h3-8,10,18,21-22H,9,11H2,1-2H3/t18-/m0/s1
• InChI Key： DAWSYIQAGQMLFS-SFHVURJKSA-N
• SMILES： O1C2C(=C(C=C(C=2C(C[C@H]1C1C=CC=CC=1)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 324.13600
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 545.9±50.0 °C at 760 mmHg
• Flash Point: 197.1±23.6 °C
• PSA: 66.76000
• LogP: 4.31300
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Glabranin (flavonoid) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone